Cas no 61549-49-3 (9-Decenenitrile)

• Product Name: 9-Decenenitrile
• CAS No: 61549-49-3
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• MDL: MFCD09801068
• CID: 475231
• PubChem ID: 14704870
• Update Time: 2025-06-08

9-Decenenitrile Chemical and Physical Properties

Names and Identifiers

• 9-Decenenitrile
• dec-9-enenitrile
• AG-B-20323
• AGN-PC-0026Z4
• CTK2D7648
• MolPort-001-761-128
• OR2956
• A868683
• NDFSMWILPDXXGP-UHFFFAOYSA-N
• 61549-49-3
• DTXSID10563196
• AKOS016016621
• SCHEMBL2390939
• 9-decene-1-nitrile
• MFCD09801068

• MDL： MFCD09801068
• Inchi： 1S/C10H17N/c1-2-3-4-5-6-7-8-9-10-11/h2H,1,3-9H2
• InChI Key： NDFSMWILPDXXGP-UHFFFAOYSA-N
• SMILES： N#CCCCCCCCC=C

Computed Properties

• Exact Mass: 151.13621
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Boiling Point: 252.3±19.0 °C at 760 mmHg
• Flash Point: 112.1±6.6 °C
• PSA: 23.79
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

9-Decenenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 9-Decenenitrile

Recent Advances in the Study of 61549-49-3 and 9-Decenenitrile in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 61549-49-3 and the product 9-Decenenitrile have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being explored for their potential applications in drug discovery, organic synthesis, and material science. This research brief aims to provide an overview of the latest findings related to these substances, highlighting their chemical properties, biological activities, and potential industrial applications.

Recent studies have demonstrated that 61549-49-3 exhibits unique structural characteristics that make it a promising candidate for the development of novel therapeutic agents. Its molecular framework allows for versatile modifications, enabling researchers to tailor its properties for specific biological targets. Concurrently, 9-Decenenitrile, a nitrile derivative, has been investigated for its role as an intermediate in the synthesis of complex organic molecules, including fragrances and pharmaceuticals.

One of the key findings in recent research is the potential of 61549-49-3 to act as a scaffold for the design of enzyme inhibitors. Preliminary in vitro studies have shown that derivatives of this compound can effectively modulate the activity of certain enzymes involved in metabolic pathways, suggesting its utility in treating metabolic disorders. Additionally, 9-Decenenitrile has been utilized in the synthesis of bioactive molecules, with studies indicating its efficacy in enhancing the bioavailability of certain drugs.

Methodologically, advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize the structural and electronic properties of these compounds. Computational modeling has also played a crucial role in predicting their interactions with biological targets, providing insights into their mechanism of action. These approaches have been complemented by in vivo studies to validate the therapeutic potential of 61549-49-3 and 9-Decenenitrile derivatives.

In conclusion, the ongoing research on 61549-49-3 and 9-Decenenitrile underscores their significance in the chemical biology and pharmaceutical industries. The findings to date highlight their potential as versatile tools in drug development and organic synthesis. Future studies are expected to further elucidate their applications, paving the way for innovative therapeutic and industrial solutions. This brief serves as a timely update for professionals in the field, offering a concise yet comprehensive overview of the current state of research.